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Compound of Interest

Compound Name: Carphenazine

Cat. No.: B105584

For Immediate Release

Ensuring the safe and compliant disposal of pharmaceutical compounds is a critical component
of laboratory safety and environmental responsibility. For researchers, scientists, and drug
development professionals handling Carphenazine, a phenothiazine antipsychotic agent,
understanding the correct disposal procedures is paramount. This guide provides essential
information to manage Carphenazine waste, emphasizing the importance of proper hazardous
waste determination and outlining the necessary steps for its safe disposal.

Key Safety and Logistical Information

The primary step in determining the proper disposal procedure for Carpenazine is to classify it
as either a hazardous or non-hazardous waste according to the regulations set forth by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA). This determination dictates the subsequent handling, storage, and disposal
requirements.

Carphenazine is not explicitly listed as a P- or U-listed hazardous waste by the EPA.
Therefore, its classification depends on whether it exhibits one of the four characteristics of
hazardous waste:

e Ignitability: The potential to catch fire.

o Corrosivity: The ability to corrode metal.
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e Reactivity: The tendency to explode or react violently.
» Toxicity: The potential to be harmful or fatal if ingested or absorbed.

While specific data for a formal RCRA characteristic assessment of Carphenazine is not
readily available in public resources, safety data for the compound indicates significant toxicity.
GHS hazard statements for Carphenazine include "Suspected of damaging fertility or the
unborn child" and "Causes damage to organs.” This inherent toxicity strongly suggests that
Carphenazine should be managed as a hazardous waste as a precautionary measure.

It is the responsibility of the waste generator to make an accurate hazardous waste
determination. In the absence of definitive data, it is recommended to consult with your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal vendor to ensure proper classification.

Procedural Guidance for Disposal

Based on the likely classification of Carphenazine as a hazardous waste due to its toxicity, the
following step-by-step procedures should be followed.

Step 1: Waste Identification and Segregation

o Treat all materials contaminated with Carphenazine as hazardous waste. This includes:
o Unused or expired pure Carphenazine.
o Solutions containing Carphenazine.
o Contaminated laboratory supplies (e.g., vials, pipette tips, gloves, and empty containers).

e Segregate Carphenazine waste from all other waste streams, particularly non-hazardous
waste, to prevent cross-contamination.

Step 2: Containerization and Labeling

e Collect Carphenazine waste in a designated, leak-proof, and sealable container that is
compatible with the chemical.
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e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Carphenazine."

¢ [nclude the accumulation start date on the label.

Step 3: Storage

o Store the sealed and labeled hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

e The storage area should be away from general laboratory traffic and incompatible materials.

Step 4: Disposal

» Do not dispose of Carphenazine down the drain or in the regular trash. This is strictly
prohibited for hazardous pharmaceutical waste.[1][2]

» Contact your institution's EHS department or a licensed professional hazardous waste
disposal service to arrange for the pickup and disposal of the Carphenazine waste.

» The preferred method of disposal for hazardous pharmaceutical waste is incineration at a
permitted hazardous waste incineration facility.[3]

Quantitative Data Summary

Due to the lack of specific regulatory limits for Carphenazine in waste streams, a quantitative
data table for direct comparison is not applicable. The determination of hazardous waste is
based on the characteristics of the waste itself. The following table summarizes the general
criteria for hazardous waste characteristics.
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Hazardous Waste
Characteristic

General Criteria

Relevance to
Carphenazine

Ignitability (D001)

Liquid with a flash point < 60°C
(140°F)

Unlikely for solid
Carphenazine, but solutions
may be ignitable depending on

the solvent.

Aqueous solution with a pH < 2

Data on the pH of

Corrosivity (D002) Carphenazine in solution is not
or=125 ) )
readily available.
Unstable, reacts violently with N o
o ) No specific data indicates that
Reactivity (D003) water, or generates toxic

gases

Carphenazine is reactive.

Toxicity (D004-D043)

When tested using the Toxicity
Characteristic Leaching
Procedure (TCLP), the extract
contains contaminants at or
above specified

concentrations.

GHS data indicates significant
toxicity, suggesting it could
potentially fail the TCLP test. A
formal TCLP analysis would be
required for definitive

classification.

Experimental Protocols

The key experimental protocol for determining the toxicity characteristic of a waste is the
Toxicity Characteristic Leaching Procedure (TCLP), EPA Method 1311.

Methodology Overview:

landfill.

toxic contaminants.

A representative sample of the waste is obtained.

The solid phase of the waste is separated from the liquid phase.

The solid material is extracted with an acidic solution for 18 hours to simulate leaching in a

The resulting liquid extract is then analyzed for the presence and concentration of specific
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« If the concentration of any of the regulated contaminants in the extract equals or exceeds the
regulatory limits, the waste is classified as a toxic hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Carphenazine
waste, assuming it is handled as a hazardous substance.

Waste Generation & Segregation Containerization & Labeling Storage & Disposal

Generate Carphenazine Waste |—>| Segregate as Hazardous Waste l——l Place in Labeled, Sealed Container |—>| Label: 'Hazardous Waste, Carphenazine’ l——l Store in Secure Satellite Accumulation Area |—>| Contact EHS/Waste Vendor |—> inerati

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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